CID 85588092

• Molecular Formula: Be2Nb
• Molecular Weight: 110.93074 g/mol
• InChI: InChI=1S/2Be.Nb
• InChI Key: HBEXJWGVDCSQCP-UHFFFAOYSA-N
• Canonical SMILES: [Be].[Be].[Nb]

Description

Beryllium, compd. with niobium (2:1) is a chemical compound consisting of beryllium and niobium in a 2:1 ratio. Beryllium is a lightweight metal known for its high stiffness, high melting point, and low density. Niobium, on the other hand, is a transition metal known for its superconducting properties and resistance to corrosion. The combination of these two elements results in a compound with unique properties that are valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of beryllium, compd. with niobium (2:1) typically involves the direct combination of beryllium and niobium metals under high-temperature conditions. One common method is the reduction of niobium pentachloride (NbCl5) with beryllium metal in a high-temperature furnace. The reaction is carried out in an inert atmosphere to prevent oxidation:

$$\text{2 Be} + \text{NbCl}_5 \rightarrow \text{Be}_2\text{Nb} + \text{5 Cl}_2$$2 Be+NbCl5​→Be2​Nb+5 Cl2​

Industrial Production Methods

Industrial production of beryllium, compd. with niobium (2:1) often involves the use of advanced metallurgical techniques such as vacuum arc melting or electron beam melting. These methods ensure the purity and homogeneity of the final product. The metals are melted together in a vacuum or inert atmosphere to prevent contamination and oxidation.

Chemical Reactions Analysis

Types of Reactions

Beryllium, compd. with niobium (2:1) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form beryllium oxide (BeO) and niobium oxide (Nb2O5).

Reduction: It can be reduced using strong reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in substitution reactions where one of the elements is replaced by another metal.

Common Reagents and Conditions

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Lithium aluminum hydride (LiAlH4) in an inert solvent like tetrahydrofuran (THF).

Substitution: Other metal halides or organometallic compounds under controlled conditions.

Major Products Formed

Oxidation: Beryllium oxide (BeO) and niobium oxide (Nb2O5).

Reduction: Elemental beryllium and niobium.

Substitution: New metal compounds depending on the substituting metal.

Scientific Research Applications

Beryllium, compd. with niobium (2:1) has several scientific research applications:

Chemistry: Used as a precursor for the synthesis of other beryllium and niobium compounds.

Biology: Investigated for its potential effects on biological systems, particularly in understanding metal-induced immune responses.

Medicine: Studied for its potential use in medical imaging and diagnostic tools due to its unique properties.

Industry: Utilized in the aerospace and electronics industries for its high strength-to-weight ratio and superconducting properties.

Mechanism of Action

The mechanism of action of beryllium, compd. with niobium (2:1) involves its interaction with various molecular targets and pathways. In biological systems, beryllium can bind to proteins and enzymes, altering their function and potentially leading to immune responses . Niobium, due to its superconducting properties, can influence electronic pathways and is used in applications requiring high electrical conductivity .

Comparison with Similar Compounds

Similar Compounds

Beryllium oxide (BeO): Known for its high thermal conductivity and electrical resistivity.

Niobium oxide (Nb2O5): Used in catalysts and electronic devices.

Beryllium copper alloys: Known for their high strength and non-magnetic properties.

Uniqueness

Beryllium, compd. with niobium (2:1) is unique due to its combination of lightweight, high strength, and superconducting properties. This makes it valuable in specialized applications where these properties are critical, such as in aerospace and advanced electronics .